4-(4-fluorobenzoyl)-N-(3-fluoropyridin-4-yl)piperidine-1-carboxamide

• IUPAC Name: 4-(4-fluorobenzoyl)-N-(3-fluoropyridin-4-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H17F2N3O2/c19-14-3-1-12(2-4-14)17(24)13-6-9-23(10-7-13)18(25)22-16-5-8-21-11-15(16)20/h1-5,8,11,13H,6-7,9-10H2,(H,21,22,25)
• InChI Key: ABUGWNWKBTYSSN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)F)C(=O)NC3=C(C=NC=C3)F
• Molecular Formula: C18H17F2N3O2
• Molecular Weight: 345.3 g/mol

Description

4-(4-fluorobenzoyl)-N-(3-fluoropyridin-4-yl)piperidine-1-carboxamide is a chemical compound that has been synthesized for scientific research purposes. This compound is of interest due to its potential applications in the fields of neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of 4-(4-fluorobenzoyl)-N-(3-fluoropyridin-4-yl)piperidine-1-carboxamide is not fully understood. However, it is believed to act as a dopamine receptor antagonist. This means that it blocks the action of dopamine in the brain, which can have a variety of effects on the nervous system.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are still being studied. However, it is believed that this compound can affect the levels of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It may also have effects on other physiological systems, such as the cardiovascular system and the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-fluorobenzoyl)-N-(3-fluoropyridin-4-yl)piperidine-1-carboxamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving 4-(4-fluorobenzoyl)-N-(3-fluoropyridin-4-yl)piperidine-1-carboxamide. Some possible areas of study include:
1. Further investigation of the compound's mechanism of action and its effects on neurotransmitter levels in the brain.
2. Development of new drugs based on the structure of this compound for the treatment of neurological disorders.
3. Study of the compound's effects on other physiological systems, such as the cardiovascular and immune systems.
4. Investigation of the compound's potential as a tool for studying the brain and nervous system in animal models.
5. Development of new synthesis methods for this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 4-(4-fluorobenzoyl)-N-(3-fluoropyridin-4-yl)piperidine-1-carboxamide involves a multi-step process. The first step involves the reaction of 4-fluorobenzoyl chloride with 3-fluoropyridine to form 4-fluorobenzoyl-3-fluoropyridine. This intermediate is then reacted with piperidine-1-carboxamide to form the final product, this compound.

Scientific Research Applications

4-(4-fluorobenzoyl)-N-(3-fluoropyridin-4-yl)piperidine-1-carboxamide has potential applications in the fields of neuroscience and pharmacology. This compound can be used to study the effects of certain drugs on the brain and nervous system. It can also be used to develop new drugs for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.